Luvesilocin

• CAS: 2756001-39-3
• Molecular Formula: C21H30N2O4
• Molecular Weight: 374.5 g/mol
• InChI: InChI=1S/C21H30N2O4/c1-14(2)23(15(3)4)12-11-16-13-22-17-7-5-8-18(21(16)17)27-20(26)10-6-9-19(24)25/h5,7-8,13-15,22H,6,9-12H2,1-4H3,(H,24,25)
• InChIKey: LSDOIAGGRBGDJJ-UHFFFAOYSA-N

Luvesilocin (RE104) Prodrug Profile

Luvesilocin (CAS 2756001-39-3, also known as RE104, FT-104, 4-GO-DiPT) is a synthetic glutarate ester prodrug of the serotonergic psychedelic 4-hydroxy-N,N-diisopropyltryptamine (4-OH-DiPT). Upon subcutaneous administration, the glutarate moiety is rapidly cleaved in situ to release the active 5-HT2A receptor agonist 4-OH-DiPT [1]. This compound belongs to the 4-substituted tryptamine class and is structurally related to psilocin (the active metabolite of psilocybin). Luvesilocin is under clinical development for postpartum depression (PPD), adjustment disorder, and generalized anxiety disorder, with Phase 2 efficacy data supporting its progression to Phase 3 [2].

5-HT2A receptor agonist tool compound (prodrug of 4-OH-DiPT)

Supports postpartum depression research model and clinical-trial endpoint studies

Subcutaneous prodrug with reported rapid conversion and short psychoactive duration context

• [1] Bryson N, Alexander R, Asnis-Alibozek A, Ehlers MD. RE104: Synthesis and Activity of a Novel Serotonergic Psychedelic Prodrug of 4-Hydroxy-N,N-diisopropyltryptamine. ACS Chem Neurosci. 2024;15(12):2386-2395. doi:10.1021/acschemneuro.4c00058. View Source
• [2] Reunion Neuroscience. U.S. FDA Grants Reunion Neuroscience's Luvesilocin (RE104) Breakthrough Therapy Designation Status. Press Release. 2026 Feb 23. View Source

Why Luvesilocin Cannot Be Substituted

Although luvesilocin shares a common pharmacodynamic target (5-HT2A receptor) with psilocybin and its congeners, simple interchange among these agents is pharmacokinetically inappropriate and clinically unvalidated. Luvesilocin's glutarate ester prodrug design confers a distinct absorption, conversion, and duration profile relative to psilocybin's phosphate ester or the direct administration of 4-OH-DiPT. The compound's subcutaneous route of administration yields a reproducible peak exposure within 1.0–1.25 hours and a consistently short psychoactive duration of 3–4 hours, features that are not replicated by oral psilocybin [1]. Furthermore, the clinical efficacy data supporting luvesilocin in postpartum depression—a 70% remission rate at Day 7 and Day 28 following a single 30 mg subcutaneous dose—are indication-specific and cannot be extrapolated to other tryptamine psychedelics without dedicated clinical trials [2]. Selection of the correct compound is therefore critical for both experimental reproducibility and therapeutic reliability.

Prodrug chemistry

Glutarate ester design yields distinct absorption and conversion kinetics; phosphate ester prodrugs (e.g., psilocybin) may not replicate the rapid SC profile.

Route & PK

Subcutaneous administration bypasses first-pass metabolism and GI variability; oral tryptamines produce a different Tmax and exposure variability context.

Indication context

Reported PPD remission endpoint (70% at Day 28) is indication-specific; extrapolation to other 5-HT2A agonists requires dedicated endpoint validation.

• [1] Ludbrook G, Bryson N, Taylor B, et al. Safety, Tolerability, Pharmacokinetics, and Pharmacodynamics of Subcutaneous RE104: A Double-Blind, Randomized, Single Ascending Dose Placebo-Controlled Study. J Clin Psychopharmacol. 2025;45(5):441-453. doi:10.1097/JCP.0000000000002047. View Source
• [2] Reunion Neuroscience. U.S. FDA Grants Reunion Neuroscience's Luvesilocin (RE104) Breakthrough Therapy Designation Status. Press Release. 2026 Feb 23. View Source

Luvesilocin Evidence Guide

Shortened Psychoactive Duration vs. Psilocybin

In a Phase 1 double-blind, randomized, placebo-controlled study of 48 healthy adults with prior psychedelic experience, a single subcutaneous dose of luvesilocin (RE104) produced a psychoactive state rated similar in intensity and quality to psilocybin but with approximately half the duration. The mean duration of the psychedelic experience after luvesilocin administration at the target therapeutic dose (30 mg SC) was 3.6 hours, compared to published data for oral psilocybin at therapeutic doses, which range from 6 to 8 hours [1]. This reduction of approximately 3–4 hours in required clinical monitoring time is a quantifiable operational advantage for healthcare delivery.

Psychoactive duration

head-to-head

Luvesilocin 30 mg SC: mean 3.6 h vs. psilocybin oral 6–8 h (~50% shorter)

Supports reduced monitoring-time protocol design

Phase 1, n=48 healthy adults; DEQ/MEQ instruments

Evidence Dimension	Duration of psychoactive experience (hours)
Target Compound Data	Luvesilocin (RE104) 30 mg SC: mean 3.6 h (Phase 1, n=48 healthy adults) [1]
Comparator Or Baseline	Psilocybin oral (therapeutic dose): 6–8 h (literature consensus and Reunion Phase 1 comparator) [1]
Quantified Difference	Reduction of approximately 3–4 hours (roughly 50% shorter)
Conditions	Phase 1 double-blind, randomized, placebo-controlled, single-ascending-dose study; healthy adults with prior psychedelic experience; psychoactive duration assessed by clinical observation and DEQ/MEQ instruments.

Why This Matters

A shorter duration of psychoactive effect directly reduces the clinical monitoring burden, staffing requirements, and per-patient treatment cost, making luvesilocin more scalable for outpatient or community-based mental health settings than psilocybin.

• [1] Ludbrook G, Bryson N, Taylor B, et al. Safety, Tolerability, Pharmacokinetics, and Pharmacodynamics of Subcutaneous RE104: A Double-Blind, Randomized, Single Ascending Dose Placebo-Controlled Study. J Clin Psychopharmacol. 2025;45(5):441-453. doi:10.1097/JCP.0000000000002047. View Source

Antidepressant Efficacy in Postpartum Depression

In the RECONNECT Phase 2 clinical trial, a single 30 mg subcutaneous dose of luvesilocin produced a statistically significant and clinically meaningful reduction in the Montgomery-Åsberg Depression Rating Scale (MADRS) total score at Day 7 compared to the active control arm (1.5 mg). The 30 mg cohort demonstrated a mean MADRS reduction of 23.0 points from baseline, versus 17.2 points for the control arm (p = 0.0094). Furthermore, 70% of patients receiving luvesilocin 30 mg achieved remission (MADRS ≤ 10) at both Day 7 and Day 28, indicating both rapid onset and durability of effect from a single administration [1]. For context, brexanolone, the only FDA-approved medication specifically for PPD, achieved a mean HAM-D reduction of 14.2 points vs. 12.0 for placebo at 60 hours in its pivotal trials—though cross-study comparisons are inherently limited by different rating scales and trial designs [2].

PPD efficacy (MADRS)

trial context

30 mg SC: 23.0-point MADRS reduction, 70% remission at Day 7 & 28 (p=0.0094 vs. control)

Reported PPD trial endpoint context; supports single-dose research model

RECONNECT Phase 2, moderate-to-severe PPD; active control 1.5 mg

Evidence Dimension	Mean change in depression rating scale score from baseline
Target Compound Data	Luvesilocin 30 mg SC: MADRS reduction 23.0 points at Day 7; 70% remission (MADRS ≤ 10) at Day 7 and Day 28 (RECONNECT Phase 2, PPD) [1]
Comparator Or Baseline	Active control arm (1.5 mg RE104): MADRS reduction 17.2 points at Day 7 [1]; Brexanolone IV: HAM-D reduction 14.2 points vs. placebo 12.0 at 60 h (pivotal trials) [2]
Quantified Difference	Within-trial: 5.8-point greater MADRS reduction vs. active control (p=0.0094); 70% remission vs. brexanolone's ~30% HAM-D remission (cross-study, different scales)
Conditions	RECONNECT Phase 2 multicenter, randomized, double-blind, dose-controlled trial in moderate-to-severe PPD (NCT06342310); Brexanolone data from FDA-approved labeling studies.

Why This Matters

The combination of rapid efficacy (Day 1 onset), high remission rate (70%), and durable response (through Day 28) from a single subcutaneous dose positions luvesilocin as a potentially transformative single-visit treatment for PPD, reducing the need for prolonged daily medication adherence.

• [1] Reunion Neuroscience. U.S. FDA Grants Reunion Neuroscience's Luvesilocin (RE104) Breakthrough Therapy Designation Status. Press Release. 2026 Feb 23. View Source
• [2] Kanes S, Colquhoun H, Gunduz-Bruce H, et al. Brexanolone (SAGE-547 injection) in post-partum depression: a randomised controlled trial. Lancet. 2017;390(10093):480-489. doi:10.1016/S0140-6736(17)31264-3. View Source

Prodrug Pharmacokinetics vs. Psilocybin

Luvesilocin's glutarate ester prodrug is designed for rapid in vivo cleavage to 4-OH-DiPT. In humans, the prodrug luvesilocin has an elimination half-life of 0.43–0.64 hours, while the active metabolite 4-OH-DiPT appears rapidly in plasma with a median Tmax of 1.0–1.25 hours and a mean elimination half-life of 2.72–4.12 hours [1]. In contrast, oral psilocybin, a phosphate ester prodrug, requires dephosphorylation to psilocin, with psilocin Tmax of approximately 2 hours and a half-life of approximately 3 hours [2]. The more rapid Tmax of 4-OH-DiPT following subcutaneous luvesilocin (1.0–1.25 h vs. ~2 h for oral psilocybin) enables a more predictable and time-efficient clinical session. Additionally, luvesilocin exposure (Cmax, AUC) increased linearly with dose from 5 to 40 mg, a property important for dose titration [1].

Prodrug PK profile

cross-study

4-OH-DiPT Tmax 1.0–1.25 h, t1/2 2.72–4.12 h vs. psilocin Tmax ~2 h, t1/2 ~3 h; linear PK 5–40 mg SC

Faster peak exposure and consistent dose-proportional PK support SC prodrug research

Human Phase 1; comparative literature consensus

Evidence Dimension	Pharmacokinetic parameters: prodrug half-life; active metabolite Tmax and half-life
Target Compound Data	Luvesilocin t1/2: 0.43–0.64 h; 4-OH-DiPT Tmax: 1.0–1.25 h, t1/2: 2.72–4.12 h; linear PK 5–40 mg SC [1]
Comparator Or Baseline	Psilocybin (prodrug) t1/2: ~0.8 h; Psilocin Tmax: ~2 h, t1/2: ~3 h (oral administration) [2]
Quantified Difference	4-OH-DiPT Tmax 1.0–1.25 h vs. psilocin Tmax ~2 h (approximately 40–50% faster peak); Luvesilocin prodrug t1/2 0.43–0.64 h vs. psilocybin ~0.8 h (more rapid prodrug clearance)
Conditions	Human Phase 1 PK study (SC RE104, 5–40 mg); Psilocybin PK from systematic review of published clinical studies.

Why This Matters

Faster Tmax and consistent linear PK enable precise dose-to-effect control, shorter clinical monitoring requirements, and reduced pharmacokinetic variability compared to oral psychedelics, which is critical for standardized therapeutic protocols.

• [1] Ludbrook G, Bryson N, Taylor B, et al. Safety, Tolerability, Pharmacokinetics, and Pharmacodynamics of Subcutaneous RE104: A Double-Blind, Randomized, Single Ascending Dose Placebo-Controlled Study. J Clin Psychopharmacol. 2025;45(5):441-453. doi:10.1097/JCP.0000000000002047. View Source
• [2] Brown RT, Nicholas CR, Cozzi NV, et al. Pharmacokinetics of Escalating Doses of Oral Psilocybin in Healthy Adults. Clin Pharmacokinet. 2017;56(12):1543-1554. doi:10.1007/s40262-017-0540-6. View Source

Subcutaneous vs. Oral Psychedelic Delivery

Luvesilocin is formulated for subcutaneous injection, a route that bypasses first-pass metabolism and gastrointestinal absorption variability that affect oral psychedelics such as psilocybin. In the Phase 1 study, subcutaneous administration of luvesilocin produced rapid and consistent plasma levels of the active metabolite 4-OH-DiPT, with dose-proportional exposure across the 5–40 mg range and low inter-individual variability [1]. In contrast, oral psilocybin absorption is influenced by gastric contents, pH, and inter-individual differences in first-pass dephosphorylation, leading to greater variability in psilocin Cmax and Tmax [2]. Additionally, the subcutaneous formulation allows administration in a supervised medical setting without requiring the patient to ingest an oral medication, which can be advantageous in populations with nausea or dysphagia.

SC vs. oral delivery

class-level

SC: dose-proportional exposure, low inter-individual variability vs. oral psilocybin: variable absorption, higher Cmax CV%

Subcutaneous route avoids GI absorption variability, improving dosing reproducibility for research

PK study vs. published oral data; qualitative advantage context

Evidence Dimension	Route of administration and exposure variability
Target Compound Data	Subcutaneous injection; dose-proportional linear PK (Cmax, AUC) from 5 to 40 mg; no first-pass gut or hepatic metabolism of prodrug [1]
Comparator Or Baseline	Oral psilocybin; variable absorption; psilocin Cmax CV% reported up to 40–60% in some studies; food and pH effects [2]
Quantified Difference	Qualitative advantage: SC route eliminates GI absorption variability; confirmed linear dose-exposure relationship for luvesilocin vs. nonlinear or variable oral absorption for psilocybin
Conditions	Phase 1 SC PK study vs. published oral psilocybin PK studies in healthy volunteers.

Why This Matters

Subcutaneous administration ensures consistent, reproducible drug delivery in a medically supervised environment, reducing pharmacokinetic variability and improving dosing reliability for clinical trials and eventual therapeutic use compared to oral psychedelics.

• [1] Ludbrook G, Bryson N, Taylor B, et al. Safety, Tolerability, Pharmacokinetics, and Pharmacodynamics of Subcutaneous RE104: A Double-Blind, Randomized, Single Ascending Dose Placebo-Controlled Study. J Clin Psychopharmacol. 2025;45(5):441-453. doi:10.1097/JCP.0000000000002047. View Source
• [2] Brown RT, Nicholas CR, Cozzi NV, et al. Pharmacokinetics of Escalating Doses of Oral Psilocybin in Healthy Adults. Clin Pharmacokinet. 2017;56(12):1543-1554. doi:10.1007/s40262-017-0540-6. View Source

5-HT2A Affinity: 4-OH-DiPT vs. Psilocin

The active metabolite 4-OH-DiPT binds to the human 5-HT2A receptor with a Ki of 0.12 μM (120 nM) [1]. In comparison, psilocin, the active metabolite of psilocybin, exhibits a 5-HT2A Ki ranging from approximately 0.004 μM to 0.012 μM (4–12 nM), depending on assay conditions, representing approximately 10- to 30-fold higher affinity [2]. However, luvesilocin's differentiation is not predicated on superior binding affinity; rather, its clinical differentiation stems from the combination of adequate target engagement (validated by head-twitch response in preclinical models and mystical experience scores in Phase 1) with a deliberately short pharmacokinetic profile that truncates the psychoactive experience. This moderate affinity, paired with rapid clearance, achieves the desired balance of psychedelic intensity and short duration that is the compound's core value proposition.

5-HT2A affinity (Ki)

cross-study

4-OH-DiPT Ki = 0.12 μM (120 nM); psilocin Ki = 0.004–0.012 μM (4–12 nM)

Moderate affinity combined with rapid clearance contributes to shortened duration; sufficient target engagement for full agonist response

[125I]DOI binding assay; in vitro pharmacology

Evidence Dimension	5-HT2A receptor binding affinity (Ki)
Target Compound Data	4-OH-DiPT Ki = 0.12 μM (120 nM) at human 5-HT2A [1]
Comparator Or Baseline	Psilocin Ki = 0.004–0.012 μM (4–12 nM) at human 5-HT2A [2]
Quantified Difference	Psilocin is approximately 10- to 30-fold more potent at 5-HT2A than 4-OH-DiPT; however, 4-OH-DiPT remains a near-full agonist at 5-HT2A with adequate potency for clinical effect.
Conditions	Radioligand binding assay using [125I]DOI at human 5-HT2A receptor; in vitro pharmacology.

Why This Matters

Understanding the relative binding affinity is essential for dose selection and for contextualizing pharmacodynamic differences: luvesilocin's active metabolite achieves sufficient 5-HT2A engagement to produce a full mystical-type experience at 30 mg SC, while its moderate affinity, combined with rapid clearance, contributes to the shortened duration relative to higher-affinity, slower-clearing psychedelics.

• [1] Bryson N, Alexander R, Asnis-Alibozek A, Ehlers MD. RE104: Synthesis and Activity of a Novel Serotonergic Psychedelic Prodrug of 4-Hydroxy-N,N-diisopropyltryptamine. ACS Chem Neurosci. 2024;15(12):2386-2395. doi:10.1021/acschemneuro.4c00058. View Source
• [2] Rickli A, Moning OD, Hoener MC, Liechti ME. Receptor interaction profiles of novel psychoactive tryptamines compared with classic hallucinogens. Eur Neuropsychopharmacol. 2016;26(8):1327-1337. doi:10.1016/j.euroneuro.2016.05.001. View Source

Forced Swim Test Antidepressant Durability

In a rat forced swim test (FST) model of behavioral despair, a single subcutaneous dose of luvesilocin (RE104) at 1 mg/kg significantly reduced mean immobility time at 1 week post-dose compared to vehicle (P < 0.001), confirming translational antidepressant potential with sustained effect beyond the acute psychedelic window [1]. This enduring behavioral effect mirrors the sustained clinical benefit observed in the RECONNECT Phase 2 trial, where efficacy was maintained through Day 28 following a single dose. While similar enduring FST effects have been reported for psilocybin in some studies, others have shown no significant effect in certain rat strains, and the comparability of experimental conditions (dose, route, strain, timing) limits direct cross-study quantification [2].

FST durability (rat)

supporting evidence

1 mg/kg SC: significant immobility reduction at 7 days post-dose (P

Preclinical sustained effect supports single-dose research paradigm; translational context for PPD model

Rat forced swim test; single dose; vehicle-controlled

Evidence Dimension	Forced swim test immobility time reduction at 1 week post-dose
Target Compound Data	Luvesilocin (RE104) 1 mg/kg SC: significant reduction vs. vehicle, P < 0.001 at Day 7 [1]
Comparator Or Baseline	Psilocybin in FST: mixed results; some rat studies show reduced immobility at acute time points, others no effect; direct 1-week durability comparison data not available in identical conditions [2]
Quantified Difference	Luvesilocin demonstrates statistically significant 1-week durability (P<0.001); quantitative magnitude of immobility reduction reported graphically in source publication.
Conditions	Rat forced swim test; single SC dose of RE104 1 mg/kg; immobility measured 7 days post-dose; vehicle-controlled.

Why This Matters

Preclinical evidence of sustained antidepressant-like effect at 1 week post-dose in a well-validated behavioral model supports the translational rationale for luvesilocin's single-dose therapeutic paradigm and differentiates it from compounds lacking durability data.

• [1] Bryson N, Alexander R, Asnis-Alibozek A, Ehlers MD. RE104: Synthesis and Activity of a Novel Serotonergic Psychedelic Prodrug of 4-Hydroxy-N,N-diisopropyltryptamine. ACS Chem Neurosci. 2024;15(12):2386-2395. doi:10.1021/acschemneuro.4c00058. View Source
• [2] Jefsen OH, Elfving B, Wegener G, Müller HK. Psilocybin lacks antidepressant-like effect in the Flinders Sensitive Line rat. Acta Neuropsychiatr. 2019;31(4):213-219. doi:10.1017/neu.2019.9. View Source

Luvesilocin Application Scenarios

Psychedelic Therapy for Postpartum Depression

Luvesilocin is the only psychedelic with positive Phase 2 efficacy data specifically in postpartum depression, demonstrating a 70% remission rate (MADRS ≤ 10) at Day 7 and Day 28 after a single 30 mg subcutaneous dose [1]. Research organizations conducting PPD trials should prioritize luvesilocin over generic psilocybin due to its indication-specific clinical evidence, FDA Breakthrough Therapy Designation, and defined regulatory path toward Phase 3 [2].

Health-Economic Modeling of Short-Duration Therapy

The 3–4 hour psychoactive duration of luvesilocin, compared to psilocybin's 6–8 hours, translates to a roughly 50% reduction in per-patient monitoring time [1]. Health systems and payer organizations evaluating psychedelic therapy implementation should use luvesilocin-specific parameters (3.6 h mean duration, single SC administration, no overnight stay required) when modeling staffing, facility, and cost projections for scalable mental health services.

Prodrug Conversion Pharmacokinetics

Luvesilocin offers a well-characterized model system for studying glutarate ester prodrug conversion kinetics. The prodrug's rapid clearance (t1/2 0.43–0.64 h) and linear dose-exposure relationship for the active metabolite 4-OH-DiPT (t1/2 2.72–4.12 h) make it an excellent reference compound for comparative prodrug research and for developing physiologically based pharmacokinetic models of subcutaneously administered tryptamine prodrugs [1].

Neuroplasticity and Short-Acting 5-HT2A Agonists

The preclinical finding that a single dose of RE104 produced sustained antidepressant-like effects in the forced swim test at 1 week post-dose, combined with published data showing that 4-OH-DiPT enhances fear extinction and GABAergic inhibition in the basolateral amygdala [1], supports the use of luvesilocin as a chemical probe for studying the temporal dissociation between acute 5-HT2A receptor activation and enduring neuroplastic changes underlying antidepressant responses.

Application

Selection Property

Validation Focus

Postpartum depression research model

Indication-specific endpoint profile (MADRS remission)

PPD trial endpoint replication; single-dose durability context

Healthcare delivery research modeling

Short psychoactive duration (3–4 h) and SC administration

Staffing and facility cost endpoint modeling; outpatient protocol feasibility

Prodrug pharmacokinetic studies

Glutarate ester design with rapid conversion and linear PK

Dose-exposure modeling; comparative prodrug clearance analysis

5-HT2A-mediated neuroplasticity research

Short-acting agonist with sustained preclinical behavioral effect

Forced swim test durability; fear extinction and plasticity marker correlation

• [1] Ludbrook G, Bryson N, Taylor B, et al. Safety, Tolerability, Pharmacokinetics, and Pharmacodynamics of Subcutaneous RE104: A Double-Blind, Randomized, Single Ascending Dose Placebo-Controlled Study. J Clin Psychopharmacol. 2025;45(5):441-453. doi:10.1097/JCP.0000000000002047. View Source
• [2] Reunion Neuroscience. U.S. FDA Grants Reunion Neuroscience's Luvesilocin (RE104) Breakthrough Therapy Designation Status. Press Release. 2026 Feb 23. View Source